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Compound of Interest

Compound Name: (S)-4-Methyloxazolidine-2,5-dione

Cat. No.: B117608

An In-depth Technical Guide to (S)-4-
Methyloxazolidine-2,5-dione

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-4-Methyloxazolidine-2,5-dione, also widely known as L-Alanine N-carboxyanhydride (L-
Ala-NCA), is a heterocyclic organic compound of significant interest in the fields of medicinal
chemistry and polymer science. Its structure, featuring a chiral center at the 4-position of the
oxazolidine-2,5-dione ring, makes it a valuable building block for the stereoselective synthesis
of peptides and other complex molecules. This technical guide provides a comprehensive
overview of its physical and chemical properties, detailed experimental protocols for its
synthesis and polymerization, and a discussion of its biological relevance.

Core Physical and Chemical Properties

(S)-4-Methyloxazolidine-2,5-dione is a white to off-white crystalline solid. Its key physical and
chemical properties are summarized in the table below.
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Property Value Source(s)
Molecular Formula C4HsNOs [1]
Molecular Weight 115.09 g/mol [1]
Melting Point 92 °C [2]
Density 1.296 g/cm3 [2]
Appearance White to Off-White Solid [2]
Solubility Very slightly soluble in DMSO 2]

(with heating)

Optical Activity (a)

+5.13° (c=6.4, dioxane,
25°C/D)

[2]

pKa 9.38 + 0.40 (Predicted) [2]
1S/C4H5NO3/c1-2-3(6)8-

InChl 4(7)5-2/h2H,1H3, [1]
(H,5,7)/t2-/m0/s1
DTETYCNJKAUROO-

InChlKey [1]
REOHCLBHSA-N

SMILES C[C@H]1C(=0)OC(=0O)N1 [1]

CAS Number 2224-52-4 [1]

Spectroscopic Data

While specific experimental spectra for (S)-4-Methyloxazolidine-2,5-dione are not readily
available in public databases, the expected characteristic spectroscopic features are as
follows:

e IH NMR: Protons on the chiral center and the methyl group would be expected to show
characteristic shifts and coupling patterns.

e 13C NMR: Carbonyl carbons and the carbons of the oxazolidine ring and methyl group would
exhibit distinct chemical shifts.
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e FT-IR: Strong characteristic absorption bands for the anhydride carbonyl groups (typically
around 1860 and 1790 cm~1) and the C-O stretching vibrations are expected.

Experimental Protocols
Synthesis of (S)-4-Methyloxazolidine-2,5-dione (L-Ala-
NCA)

A common and effective method for the synthesis of L-Ala-NCA is the reaction of L-alanine with
triphosgene in an anhydrous solvent.[2][3] This method, a variation of the Fuchs-Farthing
method, avoids the use of highly toxic phosgene gas.[4]

Materials:

L-alanine

o Triphosgene (bis(trichloromethyl) carbonate)

e Anhydrous Tetrahydrofuran (THF)

» Nitrogen gas

e n-Hexane

o Ethyl acetate

e |ce-cold water

¢ 0.5% Sodium bicarbonate (NaHCOs) aqueous solution (ice-cold)

Anhydrous Magnesium Sulfate (MgSQOa)

Procedure:

 In a flame-dried three-neck flask under a nitrogen atmosphere, suspend L-alanine (e.g., 20.0
g, 0.224 mol) in anhydrous THF (e.g., 400.0 mL).

e Add triphosgene (e.g., 53.4 g, 0.180 mol) to the suspension.
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Stir the mixture at 60 °C for 2 hours. The reaction mixture should become a clear solution.

After the reaction is complete, bubble nitrogen gas through the solution for 30 minutes to
remove any residual gases.

Precipitate the crude product by adding the reaction solution to n-hexane (e.g., 1000.0 mL)
and store at -20 °C.

Decant the supernatant and collect the residue.
Dissolve the residue in ethyl acetate (e.g., 200.0 mL).

Wash the ethyl acetate solution twice with ice-cold water (e.g., 100.0 mL each) and once with
an ice-cold 0.5% NaHCOs solution (e.g., 100.0 mL).

Dry the organic phase over anhydrous MgSOa.

Remove the solvent by rotary evaporation to yield the purified L-Ala-NCA. A typical yield is
around 77.5%.[2]
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Synthesis workflow for (S)-4-Methyloxazolidine-2,5-dione.
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Ring-Opening Polymerization (ROP) of L-Ala-NCA

L-Ala-NCA is a key monomer in the synthesis of polypeptides via ring-opening polymerization.
This process can be initiated by various nucleophiles, such as primary amines. The
polymerization proceeds with the loss of carbon dioxide.[4][5]

General Procedure:

e In an inert atmosphere (e.g., a glovebox), dissolve the desired amount of L-Ala-NCA and any
other NCA monomers in an anhydrous solvent (e.g., N,N-dimethylformamide - DMF).

e Add a solution of a primary amine initiator (e.g., n-hexylamine in DMF).

 Stir the reaction mixture at room temperature for a specified period (e.g., 24 hours) to allow
for complete polymerization.

» The resulting polymer can be purified by precipitation in a non-solvent (e.g., a hexane/ether
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Mechanism of Ring-Opening Polymerization of L-Ala-NCA.

Biological Context and Applications

The primary application of (S)-4-Methyloxazolidine-2,5-dione in the pharmaceutical industry
is as a critical intermediate in the synthesis of Glatiramer acetate.[3] Glatiramer acetate is an
immunomodulatory drug used for the treatment of multiple sclerosis. It is a random copolymer
of four amino acids: L-glutamic acid, L-alanine, L-lysine, and L-tyrosine. The synthesis of
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Glatiramer acetate involves the ring-opening polymerization of the corresponding N-
carboxyanhydrides, including L-Ala-NCA.

While (S)-4-Methyloxazolidine-2,5-dione itself is not known to have direct biological signaling
pathways, the broader class of oxazolidinone compounds has been extensively studied for
their biological activities. Notably, several synthetic oxazolidinones are potent antibiotics that
inhibit bacterial protein synthesis. However, the biological profile of (S)-4-Methyloxazolidine-
2,5-dione is dominated by its role as a monomer for the creation of biocompatible and
biodegradable polypeptides for various biomedical applications.

Safety Information

(S)-4-Methyloxazolidine-2,5-dione is classified as a hazardous substance. It is known to
cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation
(H335).[1] Appropriate personal protective equipment, including gloves, eye protection, and
respiratory protection, should be used when handling this compound. It should be stored in an
inert atmosphere, preferably in a freezer under -20°C.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b117608#physical-and-chemical-properties-of-s-4-
methyloxazolidine-2-5-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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